Cas no 1090400-10-4 (4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide)
4-(2-Phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide is a specialized sulfonamide derivative featuring a benzoxazine core structure. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The presence of the ethenesulfonyl group enhances reactivity, enabling selective modifications for structure-activity relationship studies. The benzoxazine moiety contributes to stability and bioavailability, while the carboxamide functionality offers versatility in interactions with biological targets. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s synthetic accessibility and functional group diversity further support its utility in exploratory research.
1090400-10-4 structure
Product Name:4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
CAS No:1090400-10-4
MF:C17H16N2O4S
MW:344.384943008423
CID:5602921
PubChem ID:42888797
Update Time:2025-06-08
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26610252
- 1090400-10-4
- 4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide
- Z45505188
- 4-[(E)-2-phenylethenyl]sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
-
- Inchi: 1S/C17H16N2O4S/c18-17(20)16-12-19(14-8-4-5-9-15(14)23-16)24(21,22)11-10-13-6-2-1-3-7-13/h1-11,16H,12H2,(H2,18,20)/b11-10+
- InChI Key: BXVVAAUKKWMKEB-ZHACJKMWSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(N1C2C=CC=CC=2OC(C(N)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 344.08307817g/mol
- Monoisotopic Mass: 344.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 98.1Ų
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26610252-0.05g |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
1090400-10-4 | 95.0% | 0.05g |
$647.0 | 2025-03-20 | |
| Enamine | EN300-26610252-0.1g |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
1090400-10-4 | 95.0% | 0.1g |
$678.0 | 2025-03-20 | |
| Enamine | EN300-26610252-0.25g |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
1090400-10-4 | 95.0% | 0.25g |
$708.0 | 2025-03-20 | |
| Enamine | EN300-26610252-0.5g |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
1090400-10-4 | 95.0% | 0.5g |
$739.0 | 2025-03-20 | |
| Enamine | EN300-26610252-1g |
1090400-10-4 | 90% | 1g |
$770.0 | 2023-08-31 | ||
| Enamine | EN300-26610252-2.5g |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
1090400-10-4 | 95.0% | 2.5g |
$1509.0 | 2025-03-20 | |
| Enamine | EN300-26610252-5g |
1090400-10-4 | 90% | 5g |
$2235.0 | 2023-08-31 | ||
| Enamine | EN300-26610252-10g |
1090400-10-4 | 90% | 10g |
$3315.0 | 2023-08-31 | ||
| Enamine | EN300-26610252-10.0g |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
1090400-10-4 | 95.0% | 10.0g |
$3315.0 | 2025-03-20 | |
| Enamine | EN300-26610252-1.0g |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide |
1090400-10-4 | 95.0% | 1.0g |
$770.0 | 2025-03-20 |
4-(2-phenylethenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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